Cas no 1226860-75-8 (Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride)

• Product Name: Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride
• CAS No: 1226860-75-8
• MF: C₁₁H₂₄Cl₂N₂O
• MW: 271.227061271667
• MDL: MFCD22123268
• CID: 1069152
• PubChem ID: 72207442
• Update Time: 2025-10-28

Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride
• N-methyl-N-(oxan-4-yl)piperidin-4-amine,dihydrochloride
• N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine dihydrochloride
• AKOS024464213
• N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-aminedihydrochloride
• Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride, AldrichCPR
• 1226860-75-8
• SY067895
• PB23104
• BZB86075
• N-METHYL-N-TETRAHYDROPYRAN-4-YL-PIPERIDIN-4-AMINE DIHYDROCHLORIDE
• N-methyl-N-(oxan-4-yl)piperidin-4-amine dihydrochloride
• 4-Piperidinamine, N-methyl-N-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:2)
• CS-0053715
• CS2205
• N-methyl-N-(oxan-4-yl)piperidin-4-amine;dihydrochloride
• MFCD22123268
• N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine 2HCl

• MDL： MFCD22123268
• Inchi： 1S/C11H22N2O.2ClH/c1-13(10-2-6-12-7-3-10)11-4-8-14-9-5-11;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key： FHTVZBJNSTVBAV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)N(C)C1CCNCC1

Computed Properties

• Exact Mass: 270.1265688g/mol
• Monoisotopic Mass: 270.1265688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride

Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine Dihydrochloride: A Comprehensive Overview

Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride (CAS No. 1226860-75-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MP4TAP, is a dihydrochloride salt of an amine derivative, featuring a methylpiperidine and tetrahydropyran moiety. Its unique structural characteristics make it an attractive candidate for various applications, including the development of novel therapeutic agents and the study of biological processes.

The chemical structure of Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride consists of a piperidine ring substituted with a methyl group at the 4-position, connected to a tetrahydropyran ring through an amine linkage. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmaceutical potential. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for formulation and delivery in various pharmaceutical applications.

Recent studies have highlighted the potential of Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play a critical role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By targeting these receptors, MP4TAP could potentially be developed into drugs for treating conditions such as neurological disorders, cardiovascular diseases, and inflammatory diseases.

In addition to its receptor-modulating properties, Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride has been investigated for its effects on cellular signaling pathways. Studies have demonstrated that this compound can influence the activity of kinases and phosphatases, which are essential enzymes involved in signal transduction. These findings suggest that MP4TAP may have broader therapeutic applications beyond GPCR modulation, potentially extending to cancer treatment and metabolic disorders.

The pharmacokinetic properties of Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. The compound's good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials involving Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride are currently underway to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its intended mechanism of action. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride is also a valuable tool for academic research. Its ability to modulate specific biological pathways makes it useful for studying the underlying mechanisms of various diseases and physiological processes. Researchers can use this compound to gain insights into receptor function, signaling cascades, and cellular responses, contributing to the broader understanding of human biology.

In conclusion, Methylpiperidine-4-yl(tetrahydropyran-4-yl)amine dihydrochloride (CAS No. 1226860-75-8) is a promising compound with significant potential in both pharmaceutical development and academic research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and application in various fields of medicine and biology.